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Compound of Interest

Compound Name: Aminooxy-PEG3-azide

Cat. No.: B605433

For researchers, scientists, and professionals in drug development, bifunctional linkers are
indispensable tools for conjugating diverse molecules with precision and stability. Among these,
Aminooxy-PEG3-azide has emerged as a versatile and valuable reagent. Its
heterobifunctional nature, featuring an aminooxy group and an azide moiety separated by a
hydrophilic polyethylene glycol (PEG) spacer, enables a wide range of applications in
bioconjugation, drug delivery, and the development of novel therapeutics such as Antibody-
Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACS).[1][2][3] This guide
provides a comprehensive overview of the chemical properties, experimental protocols, and
key applications of Aminooxy-PEG3-azide.

Core Chemical Properties and Specifications

Aminooxy-PEG3-azide is a polyethylene glycol derivative containing two distinct reactive
groups.[3] The aminooxy group readily reacts with aldehydes and ketones to form stable oxime
bonds, a reaction that is highly efficient under mild acidic conditions.[4] The azide group
participates in "click chemistry" reactions, most notably the copper(l)-catalyzed azide-alkyne
cycloaddition (CUAAC) and the strain-promoted azide-alkyne cycloaddition (SPAAC), to form a
stable triazole linkage. The hydrophilic PEG3 spacer enhances the solubility of the molecule
and its conjugates in aqueous media.

Quantitative Data Summary

For ease of reference, the key quantitative specifications for Aminooxy-PEG3-azide are
summarized in the tables below.
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Identifier Value Reference(s)
CAS Number 1306615-51-9
Aminoxy-PEG3-N3, Aminooxy-
Synonyms i
TEG-azide
Chemical and Physical
_ Value Reference(s)
Properties
Molecular Formula C8H18N404
Molecular Weight 234.26 g/mol
Purity >95%
Appearance Colorless oil or solid powder
- Soluble in DMSO, DCM, THF,
Solubility o
acetonitrile, DMF
Storage and Handling Condition Reference(s)

Short-term Storage

0 - 4 °C (days to weeks)

Long-term Storage

-20 °C (months to years)

Shipping Condition

Shipped under ambient
temperature

Stability

Stable for several weeks

during shipping

Reaction Mechanisms and Logical Workflow

The dual functionality of Aminooxy-PEG3-azide allows for a two-step sequential or orthogonal
conjugation strategy. This is conceptually illustrated in the diagram below.
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Reactants

Reactions

Molecule A
(with Aldehyde/Ketone)

Molecule B
(with Alkyne/DBCO/BCN)

Products

>(Molecule A-PEG3—Azide)

—AT[Molecule A-PEG3-Molecule B)

Oxime Ligation
(pH 4.5-7.0)

Click Chemistry
(CuAAC or SPAAC)
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1. Site-Specific Modification
(e.g., introduction of an aldehyde)
Gldehyde-tagged mAa
2. Oxime Ligation
with Aminooxy-PEG3-azide
Gzide-functionalized mAtD
3. Click Chemistry (SPAAC)
with DBCO-Drug
[Antibody-Drug Conjugate (ADCD
G. Purification and CharacterizatioD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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